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Compound of Interest

Compound Name: Dipropylzinc

Cat. No.: B8673928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, safety

data, and handling procedures for dipropylzinc. The following sections detail its physical and

chemical characteristics, toxicological profile, safe handling and disposal protocols, and a

representative experimental procedure for its use in organic synthesis.

Chemical and Physical Properties
Dipropylzinc, identified by the CAS number 628-91-1, is an organozinc compound with the

chemical formula C₆H₁₄Zn.[1] It is a highly reactive substance, and a thorough understanding

of its properties is crucial for its safe handling and effective use in research and development.
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Property Value Reference

CAS Number 628-91-1 [1]

Molecular Formula C₆H₁₄Zn [2]

Molecular Weight 151.6 g/mol [2]

Appearance Colorless liquid

Boiling Point 148 °C [3]

Melting Point -63 °C

Density 1.080 g/cm³ [3]

Flash Point 7 °C (45 °F) - closed cup

Safety and Hazard Information
Dipropylzinc is a hazardous chemical that requires strict safety precautions. It is highly

flammable, pyrophoric (ignites spontaneously in air), and reacts violently with water. It can

cause severe skin burns and eye damage. The following table summarizes its hazard

classifications.
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Hazard Class Category Hazard Statement

Flammable liquids Category 2
H225: Highly flammable liquid

and vapor

Pyrophoric liquids Category 1
H250: Catches fire

spontaneously if exposed to air

Substances and mixtures

which in contact with water

emit flammable gases

Category 1

H260: In contact with water

releases flammable gases

which may ignite

spontaneously

Skin corrosion/irritation Category 1A
H314: Causes severe skin

burns and eye damage

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage

Data compiled from multiple safety data sheets.

Personal Protective Equipment (PPE)
When handling dipropylzinc, it is mandatory to use the following personal protective

equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Use flame-retardant and chemical-resistant gloves (e.g., butyl rubber), a lab

coat, and closed-toe shoes.

Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for

organic vapors is necessary, especially when working outside of a fume hood or in case of a

spill.

First Aid Measures
In case of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

General first aid guidance compiled from various safety data sheets.

Toxicological Data
Specific LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) values for dipropylzinc
are not readily available in the published literature. However, due to its corrosive and reactive

nature, it is considered to be highly toxic upon ingestion, inhalation, or skin contact. Organozinc

compounds, in general, can cause significant tissue damage. All handling should be performed

with the assumption that the substance has a high degree of acute toxicity.

Experimental Protocols
Dipropylzinc is a versatile reagent in organic synthesis, commonly used for the alkylation of

carbonyl compounds. The following is a detailed protocol for the nucleophilic addition of

dipropylzinc to an aldehyde, such as benzaldehyde. All procedures must be carried out under

an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and glassware.
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Nucleophilic Addition of Dipropylzinc to Benzaldehyde
Materials:

Dipropylzinc (solution in an appropriate solvent, e.g., heptane or toluene)

Benzaldehyde

Anhydrous toluene

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware (Schlenk flask, syringes, dropping funnel, etc.)

Procedure:

Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic

stir bar, a thermometer, a dropping funnel, and a nitrogen inlet.

Initial Cooling: Cool the flask to 0 °C using an ice-water bath.

Addition of Aldehyde: Under a positive pressure of nitrogen, add a solution of benzaldehyde

in anhydrous toluene to the flask via the dropping funnel.

Addition of Dipropylzinc: Slowly add the dipropylzinc solution to the stirred solution of

benzaldehyde via syringe or dropping funnel over a period of 30 minutes, maintaining the

temperature at 0 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for an additional 2-4 hours, or until the reaction is complete (monitored

by TLC or GC-MS).

Quenching: Cool the reaction mixture back to 0 °C and slowly quench the reaction by the

dropwise addition of a saturated aqueous solution of ammonium chloride.
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Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it

sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel to obtain the

desired secondary alcohol.

Diagrams
Logical Relationship of Safety Precautions
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Preparation Handling Cleanup & Disposal

Emergency Response

Risk Assessment Gather PPE Inert Atmosphere Setup Chemical Transfer (Syringe/Cannula) Reaction Monitoring Quenching Waste Segregation Proper Disposal

Spill Evacuate & Ventilate

Exposure First Aid

Contact EHS

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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